Cas no 55198-39-5 (Benzoic acid, 2-amino-, octyl ester)
55198-39-5 structure
Product Name:Benzoic acid, 2-amino-, octyl ester
CAS No:55198-39-5
MF:C15H23NO2
MW:249.34862446785
CID:352572
PubChem ID:12590944
Update Time:2025-04-19
Benzoic acid, 2-amino-, octyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-, octyl ester
- octyl 2-aminobenzoate
- FFZFHRYMHDWKAX-UHFFFAOYSA-N
- 55198-39-5
- AKOS012754309
- n-Octyl anthranilate
- SCHEMBL7540254
- DTXSID90503611
-
- Inchi: 1S/C15H23NO2/c1-2-3-4-5-6-9-12-18-15(17)13-10-7-8-11-14(13)16/h7-8,10-11H,2-6,9,12,16H2,1H3
- InChI Key: FFZFHRYMHDWKAX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1N)=O)CCCCCCCC
Computed Properties
- Exact Mass: 249.17299
- Monoisotopic Mass: 249.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Benzoic acid, 2-amino-, octyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
55198-39-5 (Benzoic acid, 2-amino-, octyl ester) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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